Cas no 1021080-27-2 (4-fluoro-n-(2-fluorobenzyl)-2-methylaniline)

• Product Name: 4-fluoro-n-(2-fluorobenzyl)-2-methylaniline
• CAS No: 1021080-27-2
• MF: C₁₄H₁₃F₂N
• MW: 233.2565305233
• CID: 1131916
• PubChem ID: 28485247
• Update Time: 2025-10-28

4-fluoro-n-(2-fluorobenzyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(2-fluorobenzyl)-2-methylaniline
• AKOS000242221
• 1021080-27-2
• 4-fluoro-N-[(2-fluorophenyl)methyl]-2-methylaniline
• 2-Fluoro-N-(4-fluoro-2-methylphenyl)benzenemethanamine
• DTXSID801210098
• 4-Fluoro-N-(2-fluorobenzyl)-2-Methylaniline, 97%
• 4-fluoro-n-(2-fluorobenzyl)-2-methylaniline

• MDL： MFCD11146563
• Inchi： 1S/C14H13F2N/c1-10-8-12(15)6-7-14(10)17-9-11-4-2-3-5-13(11)16/h2-8,17H,9H2,1H3
• InChI Key： KQPBTVMFBVXIMR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC1C=CC(=CC=1C)F

Computed Properties

• Exact Mass: 233.10160574g/mol
• Monoisotopic Mass: 233.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 324.2±37.0 °C at 760 mmHg
• Flash Point: 149.9±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-fluoro-n-(2-fluorobenzyl)-2-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-fluoro-n-(2-fluorobenzyl)-2-methylaniline

Professional Introduction to 4-Fluoro-N-(2-Fluorobenzyl)-2-Methylaniline (CAS No. 1021080-27-2)

4-Fluoro-N-(2-fluorobenzyl)-2-methylaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1021080-27-2, is a fluorinated aromatic amine derivative with a unique structural configuration that makes it of particular interest for various applications in drug discovery and development. The presence of both fluoro substituents and an amine group provides a versatile chemical scaffold that can be modified to target specific biological pathways, making it a valuable candidate for further research and therapeutic applications.

The chemical structure of 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline consists of a benzene ring substituted with a fluorine atom at the 4-position, an N-(2-fluorobenzyl) group attached to the nitrogen atom of an amine, and a methyl group at the 2-position of the benzene ring. This arrangement not only imparts unique electronic properties but also enhances its potential for interaction with biological targets. The fluorine atoms, in particular, are known to improve metabolic stability and binding affinity, which are critical factors in the design of novel pharmaceuticals.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate drug properties such as bioavailability, lipophilicity, and metabolic clearance. The incorporation of fluorine atoms into drug molecules has been shown to enhance their pharmacokinetic profiles, leading to more effective and longer-lasting therapeutic effects. 4-Fluoro-N-(2-fluorobenzyl)-2-methylaniline exemplifies this trend, as its dual fluorination strategy may contribute to improved drug-like properties.

One of the most promising areas of research involving 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline is its potential as an intermediate in the synthesis of bioactive molecules. The compound's structural features allow for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. For instance, modifications at the amine or benzyl positions could lead to novel inhibitors or agonists targeting enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Several clinical candidates currently in development or approved by regulatory agencies contain fluorine atoms, highlighting their therapeutic potential. While specific applications of 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline have not yet been widely reported in clinical trials, its structural characteristics suggest that it could be a valuable building block for future drug candidates.

Recent advancements in computational chemistry and molecular modeling have further enhanced the ability to predict the biological activity of fluorinated compounds like 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline. These tools allow researchers to simulate interactions with biological targets, helping to identify promising derivatives before experimental synthesis. Such computational approaches are crucial for accelerating the drug discovery process and reducing costs associated with traditional trial-and-error methods.

The synthesis of 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline presents unique challenges due to its complex structure and the need for precise functional group manipulation. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and selective fluorination methods have enabled chemists to construct the desired framework with high efficiency and purity.

The role of fluorine atoms in modulating electronic properties and steric hindrance has been well-documented in literature. In 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline, these effects are expected to contribute to enhanced binding affinity and selectivity when interacting with biological targets. This makes it an attractive candidate for further exploration in rational drug design.

Ongoing research is exploring new ways to leverage the structural features of 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline. For example, studies are being conducted to investigate its potential as a precursor for kinase inhibitors, which are widely used in cancer therapy. The presence of both fluoro substituents and an amine group provides multiple sites for interaction with protein targets, making it a versatile scaffold for such applications.

The impact of fluorinated compounds on medicinal chemistry extends beyond their use as intermediates; they also play a crucial role in improving drug delivery systems. Fluorinated moieties can enhance membrane permeability or stabilize drug molecules against degradation, thereby improving therapeutic efficacy. Future research may explore these aspects further, potentially leading to innovative formulations based on derivatives of 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline.

In conclusion, 4-fluoro-N-(2-fluorobenzyl)-2-methylaniline (CAS No. 1021080-27-2) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in the discovery and development of novel therapeutics.